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Compound of Interest

Compound Name: Endrin-ketone

Cat. No.: B13788095 Get Quote

Essential Safety and Handling Guide for Endrin-
ketone
This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with Endrin-ketone. The

following procedural steps and data are critical for ensuring laboratory safety and proper

management of this hazardous compound.

Endrin-ketone is a highly toxic organochlorine compound that necessitates stringent safety

protocols. It is fatal if swallowed and toxic upon skin contact or inhalation.[1][2] All procedures

involving Endrin-ketone must be conducted with extreme caution in a controlled laboratory

environment.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure to Endrin-
ketone. The following table summarizes the required equipment.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Neoprene or PVC).[1][3]

For brief contact, a glove with

a protection class of 3 or

higher is recommended (>60

minutes breakthrough time).[3]

For prolonged contact, a

protection class of 5 or higher

is advised (>240 minutes

breakthrough time).[3]

To prevent dermal absorption,

which is a significant route of

exposure and toxicity.[1][2]

Eye Protection

Safety glasses with side

shields or chemical goggles.[1]

[3]

To protect eyes from splashes

or aerosolized particles of the

compound.

Body Protection

A lab coat or chemical-

resistant overalls.[1][3] For

major spills or when there is a

high risk of exposure, full-body

protective clothing is

necessary.[3]

To minimize skin contact with

the chemical.

Respiratory Protection

All handling of neat material

and concentrated solutions

must be performed in a

certified chemical fume hood.

[1] A respirator (Type AB-P

Filter of sufficient capacity)

may be required depending on

the nature of the work.[3]

To prevent inhalation of

airborne particles or aerosols,

which is a primary route of

exposure leading to systemic

toxicity.[1]

Toxicity Data
The following table summarizes the key toxicity data for Endrin-ketone. Note the high acute

toxicity via ingestion.
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Metric Value Species Reference

Oral LD50 10 mg/kg Rat [4][5]

Hazard Class
Acute Toxicity, Oral -

Category 2
N/A [6]

Hazard Class
Acute Toxicity, Dermal

- Category 3
N/A [2]

Hazard Class

Acute Toxicity,

Inhalation - Category

3

N/A [2]

No specific occupational exposure limits (OELs) have been established for Endrin-ketone.[5]

[7] However, for its parent compound, Endrin, the Occupational Safety and Health

Administration (OSHA) has set a permissible exposure limit (PEL) of 0.1 mg/m³ over an 8-hour

workshift.[8] This should be considered as a guideline for minimizing exposure.

Operational and Disposal Plan
A systematic approach to handling and disposal is crucial. The following workflow outlines the

necessary steps from receipt of the chemical to its final disposal.
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Caption: Workflow for the safe handling and disposal of Endrin-ketone.

Step-by-Step Handling Procedures
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Storage: Upon receipt, store Endrin-ketone in its original, tightly sealed container in a cool,

dry, and well-ventilated area, away from incompatible materials such as oxidizing agents.[3]

The storage temperature should be maintained between 2-30°C, and the container should

be protected from light.[1]

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[3] All work with the neat compound or its concentrated solutions must be

conducted within a certified chemical fume hood to minimize inhalation exposure.[1]

Personal Protective Equipment: Don the appropriate PPE as detailed in the table above,

including chemical-resistant gloves, safety goggles, and a lab coat.

Handling:

Avoid all personal contact with the substance, including inhalation of dust or aerosols.[1][3]

When weighing the solid, do so carefully to prevent the generation of dust.

If preparing solutions, add the solid to the solvent slowly to avoid splashing.

After handling, thoroughly wash hands and any exposed skin with soap and water.[1]

Spill Management:

Minor Spills: In the event of a small spill, remove all ignition sources.[3] Clean the spill

immediately using dry cleanup procedures to avoid generating dust.[3] Place the

contaminated materials into a suitable, labeled container for hazardous waste disposal.[3]

Major Spills: For larger spills, evacuate the area and move upwind.[3] Immediately alert

emergency responders and inform them of the nature and location of the hazard.[3] Do not

attempt to clean up a major spill without appropriate training and full protective equipment.

Disposal Plan
All waste containing Endrin-ketone must be treated as hazardous waste and disposed of in

accordance with local, state, and federal regulations.[1][4]
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Waste Segregation: Segregate all Endrin-ketone waste, including contaminated

consumables (e.g., gloves, wipes, pipette tips) and empty containers, from non-hazardous

waste.

Waste Containers: Use clearly labeled, leak-proof containers for both solid and liquid waste.

Decontamination: Decontaminate all glassware and equipment that has come into contact

with Endrin-ketone.

Final Disposal: The recommended disposal methods for the parent compound, Endrin, are

incineration or chemical treatment (reductive dechlorination).[9] While specific guidelines for

Endrin-ketone are not available, these methods are likely appropriate.[9] Do not dispose of

Endrin-ketone waste down the drain or in regular trash.[4]

Experimental Protocol: Preparation of a Standard
Solution
This protocol provides a general method for preparing a standard solution of Endrin-ketone.

Objective: To prepare a 100 µg/mL primary stock solution of Endrin-ketone in a suitable

solvent (e.g., ethyl acetate or acetonitrile).[1]

Materials:

Endrin-ketone neat standard

Class A volumetric flasks (e.g., 10 mL)[1]

Analytical balance (readable to at least 0.01 mg)[1]

Ethyl acetate or acetonitrile (pesticide residue grade)

Amber glass vials with PTFE-lined caps[1]

Ultrasonic bath

Procedure:
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1. In a certified chemical fume hood, carefully weigh the desired amount of Endrin-ketone
standard onto a weighing boat.[1]

2. Quantitatively transfer the weighed solid into a 10 mL Class A volumetric flask.[1]

3. Rinse the weighing boat with small aliquots of the solvent and transfer the rinsings into the

volumetric flask to ensure all the standard is transferred.[1]

4. Add solvent to the flask until it is about half-full.[1]

5. Cap the flask and gently swirl to dissolve the solid. An ultrasonic bath can be used briefly

to aid dissolution.[1]

6. Once the solid is completely dissolved, bring the solution to the final volume with the

solvent.

7. Cap the flask securely and invert it at least 20 times to ensure the solution is

homogeneous.[1]

8. Transfer the stock solution to a pre-labeled amber glass vial. The label should include the

compound name, concentration, solvent, preparation date, and analyst's initials.[1]

9. Store the stock solution in a refrigerator at 2-8°C, protected from light.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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